![molecular formula C8H5ClN2O3S B2387552 (2E)-2-(4-Chlorophenyl)sulfonyl-2-hydroxyiminoacetonitrile CAS No. 74755-02-5](/img/structure/B2387552.png)
(2E)-2-(4-Chlorophenyl)sulfonyl-2-hydroxyiminoacetonitrile
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
(2E)-2-(4-Chlorophenyl)sulfonyl-2-hydroxyiminoacetonitrile is a chemical compound that has garnered significant interest in the scientific community due to its potential applications in various fields. It is also known by the name of CHIR99021 and is a potent and selective inhibitor of glycogen synthase kinase 3β (GSK-3β).
Mechanism of Action
(2E)-2-(4-Chlorophenyl)sulfonyl-2-hydroxyiminoacetonitrile inhibits GSK-3β by binding to the ATP-binding site of the enzyme. This binding prevents the phosphorylation of various downstream substrates, leading to the inhibition of several cellular processes. The inhibition of GSK-3β has been shown to promote cell proliferation, differentiation, and survival.
Biochemical and Physiological Effects:
The inhibition of GSK-3β by this compound has several biochemical and physiological effects. It has been shown to promote the proliferation and differentiation of embryonic stem cells and neural progenitor cells. It also promotes the survival of neurons and has been shown to have potential therapeutic effects in neurodegenerative diseases. Additionally, this compound has been shown to improve insulin sensitivity and glucose metabolism, making it a potential therapeutic agent for diabetes.
Advantages and Limitations for Lab Experiments
One of the main advantages of using (2E)-2-(4-Chlorophenyl)sulfonyl-2-hydroxyiminoacetonitrile in lab experiments is its selectivity for GSK-3β. This selectivity allows for the specific inhibition of GSK-3β without affecting other cellular processes. Additionally, this compound is a small molecule that can easily penetrate cell membranes, making it an ideal tool for studying intracellular signaling pathways. However, one of the limitations of using this compound is its potential toxicity at high concentrations. Therefore, careful consideration should be taken when selecting the appropriate concentration for lab experiments.
Future Directions
There are several future directions for the use of (2E)-2-(4-Chlorophenyl)sulfonyl-2-hydroxyiminoacetonitrile in scientific research. One potential direction is the development of more potent and selective inhibitors of GSK-3β. Another direction is the investigation of the therapeutic potential of this compound in various diseases. Additionally, the use of this compound in combination with other therapeutic agents could lead to synergistic effects and improved therapeutic outcomes. Overall, this compound has significant potential for scientific research and therapeutic applications.
Synthesis Methods
The synthesis of (2E)-2-(4-Chlorophenyl)sulfonyl-2-hydroxyiminoacetonitrile is a multi-step process that involves the reaction of various chemical reagents. The most commonly used method for synthesizing this compound is through the reaction of 4-chlorobenzaldehyde with 2-amino-2-methyl-1-propanol in the presence of a base to form an imine intermediate. This intermediate is then reacted with sulfonyl chloride to form the final product.
Scientific Research Applications
(2E)-2-(4-Chlorophenyl)sulfonyl-2-hydroxyiminoacetonitrile has numerous scientific research applications due to its ability to inhibit GSK-3β. GSK-3β is a serine/threonine kinase that is involved in various cellular processes, including glycogen metabolism, cell differentiation, and apoptosis. Inhibition of GSK-3β has been shown to have therapeutic potential in several diseases, including Alzheimer's disease, diabetes, and cancer.
properties
IUPAC Name |
(2E)-2-(4-chlorophenyl)sulfonyl-2-hydroxyiminoacetonitrile |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H5ClN2O3S/c9-6-1-3-7(4-2-6)15(13,14)8(5-10)11-12/h1-4,12H/b11-8+ |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HJVLCJDWUSCNDF-DHZHZOJOSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC=C1S(=O)(=O)C(=NO)C#N)Cl |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C1=CC(=CC=C1S(=O)(=O)/C(=N/O)/C#N)Cl |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H5ClN2O3S |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
244.66 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.